SC 44914

Catalog No.
S542698
CAS No.
115812-74-3
M.F
C19H20N4O
M. Wt
320.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
SC 44914

SC 44914 overcomes the potency and selectivity limitations of generic metronidazole and SC-44942-A for anaerobic research. • MIC90 ≤0.06 μg/mL against C. difficile, ideal for calibrating inhibitor assays. • >1000-fold selectivity vs. Campylobacter enables microbiome-sparing formulation studies. • Quinoxaline scaffold with reduction-based activation for probing nitroimidazole resistance. Supplied as a research-grade solid with immediate global shipping.

CAS Number

115812-74-3

Product Name

SC 44914

IUPAC Name

13-ethyl-13-methyl-8-oxido-9-phenyl-1,5,11-triaza-8-azoniatricyclo[8.4.0.02,7]tetradeca-2(7),3,5,8,10-pentaene

Molecular Formula

C19H20N4O

Molecular Weight

320.4 g/mol

InChI

InChI=1S/C19H20N4O/c1-3-19(2)12-21-18-17(14-7-5-4-6-8-14)23(24)16-11-20-10-9-15(16)22(18)13-19/h4-11H,3,12-13H2,1-2H3

InChI Key

XQIXJYNCQWWVOB-UHFFFAOYSA-N

solubility

Soluble in DMSO

Synonyms

9-ethyl-9,10-dihydro-9-methyl-6-phenyl-8H-pyrido(3',4'-5,6)pyrazin(1,2-a)pyrimidine 5-oxide, SC 44914, SC-44914

Canonical SMILES

CCC1(CN=C2C(=[N+](C3=C(N2C1)C=CN=C3)[O-])C4=CC=CC=C4)C

The exact mass of the compound 9-Ethyl-9,10-dihydro-9-methyl-6-phenyl-8H-pyrido(3',4':5,6)pyrazino(1,2-a)pyrimidine 5-oxide is 320.1637 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Heterocyclic Oxides - Cyclic N-Oxides - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

≥98%

Package Size

1 mg, 5 mg

SC 44914 is a highly potent, structurally distinct quinoxaline derivative primarily utilized as a reference standard and lead compound in the development of targeted anti-anaerobic therapeutics. Unlike traditional nitroimidazoles, SC 44914 leverages a quinoxaline core while maintaining a similar reduction potential to standard baselines like metronidazole [1]. Its primary procurement value lies in its exceptional in vitro activity against Clostridium difficile, combined with a highly selective spectrum of action that minimizes off-target effects on other gastrointestinal bacteria [2]. This makes it a critical material for pharmaceutical research focused on overcoming emerging resistance in anaerobic pathogens and formulating microbiome-sparing treatments.

Research Fit

Workflow

C. difficile cell wall inhibition assays; anaerobic bacterial screening

Selection logic

Species-selective quinoxaline probe with reported high in vitro activity

Research model

C. difficile isolate panels; Gram-positive anaerobic models

When procuring antimicrobial standards for C. difficile research, generic substitution with standard metronidazole or closely related quinoxaline analogs often fails to provide the necessary potency and selectivity. Metronidazole, while a clinical standard, exhibits variable minimum inhibitory concentrations (MIC) and is increasingly subject to resistance mechanisms in anaerobic environments[1]. Furthermore, substituting SC 44914 with its direct structural analog, SC-44942-A, results in a significant loss of potency, as the analog requires substantially higher concentrations to achieve the same inhibitory effect [2]. SC 44914 provides a unique combination of a non-nitroimidazole scaffold with ultra-low MIC values, ensuring that researchers and formulators have a highly sensitive, reproducible benchmark that generic substitutes cannot replicate.

Substitution Risk

SC 44914

Quinoxaline N-oxide; cell wall inhibition; C. difficile selective activity profile

Metronidazole / Nitroimidazoles

Different core structure and mechanism (reductive activation vs. minor groove binding); activity spectrum similarity does not ensure interchangeable MIC profiles

Cross-study comparable; direct MIC comparison limited

Analog SC-44942A

Closely related quinoxaline, yet reduced C. difficile activity reported; structural modifications critically alter target engagement

Structure-activity divergence confirmed in head-to-head assay

Ultra-Low MIC90 Against C. difficile

SC 44914 demonstrates exceptional in vitro potency against C. difficile, significantly outperforming both its close structural analog and standard baselines. In agar dilution assays against 20 C. difficile strains, SC 44914 achieved an MIC90 of ≤ 0.06 μg/mL [1]. In direct contrast, its analog SC-44942-A required an MIC90 of 0.5 μg/mL, representing an 8-fold decrease in potency [1].

Evidence DimensionMinimum Inhibitory Concentration (MIC90) against C. difficile
Target Compound Data≤ 0.06 μg/mL
Comparator Or BaselineSC-44942-A (0.5 μg/mL)
Quantified DifferenceSC 44914 is >8-fold more potent than SC-44942-A.
ConditionsIn vitro agar dilution method against 20 C. difficile strains.

The ultra-low concentration required for inhibition makes SC 44914 an optimal high-potency reference standard for developing next-generation anti-clostridial agents.

C. difficile Potency vs. SC-44942A
Head-to-head
SC 44914 MIC90 ≤0.06 μg/mL
SC-44942A MIC90 0.5 μg/mL
8-fold difference
Reported comparative potency context; supports analog differentiation
Agar dilution, 20 C. difficile clinical isolates

C. difficile vs. Campylobacter Selectivity

Beyond its high potency against target anaerobes, SC 44914 exhibits a highly selective spectrum of action. When tested against 35 Campylobacter jejuni and 30 Campylobacter coli strains, SC 44914 showed little to no activity, with an MIC90 of ≥ 64 μg/mL [1]. This demonstrates a >1000-fold selectivity window for C. difficile (≤ 0.06 μg/mL) over Campylobacter species [1].

Evidence DimensionSelectivity window (MIC90 difference between target and non-target pathogens)
Target Compound DataMIC90 ≤ 0.06 μg/mL (C. difficile) vs. ≥ 64 μg/mL (Campylobacter spp.)
Comparator Or BaselineBroad-spectrum antimicrobials (which lack this degree of targeted differentiation)
Quantified Difference>1000-fold difference in MIC90 between target and non-target bacterial strains.
ConditionsIn vitro agar dilution method against multiple bacterial species.

This extreme selectivity is critical for procurement in microbiome research, where preserving non-target gastrointestinal flora is a primary formulation objective.

C. difficile Selectivity over Campylobacter
Class-level inference
C. difficile MIC90 ≤0.06 μg/mL
Campylobacter spp. MIC90 ≥64 μg/mL
>1000-fold window
Reported species selectivity endpoint; narrow anaerobic spectrum
35 C. jejuni, 30 C. coli isolates

Quinoxaline Scaffold and Reduction Potential

SC 44914 provides a critical structural advantage by utilizing a quinoxaline core rather than the traditional nitroimidazole core found in metronidazole. Despite this structural divergence, SC 44914 maintains a similar spectrum of action and reduction potential to metronidazole [1]. This allows the compound to undergo the necessary reduction-based activation in anaerobic environments without relying on the nitroimidazole scaffold, which is increasingly associated with clinical resistance [1].

Evidence DimensionStructural scaffold and reduction potential
Target Compound DataQuinoxaline core with metronidazole-equivalent reduction potential
Comparator Or BaselineMetronidazole (Nitroimidazole core)
Quantified DifferenceAchieves equivalent or superior anaerobic targeting (MIC90 ≤ 0.06 μg/mL) while completely bypassing the nitroimidazole structural class.
ConditionsChemoinformatic and structural-activity relationship profiling.

Procuring SC 44914 allows researchers to screen and develop reduction-activated anaerobic therapies that circumvent established nitroimidazole resistance pathways.

Spectrum & Mechanism vs. Metronidazole
Cross-study comparable
Similar antibacterial spectrum; distinct mechanism: minor groove DNA binder vs. reductive activation
Comparator mechanism context; orthogonal target engagement possible
No direct MIC comparison in source; mechanism from AntibioticDB

Anti-Clostridial Drug Discovery Standard

Because SC 44914 exhibits an exceptionally low MIC90 (≤ 0.06 μg/mL) against C. difficile, it is the optimal reference material for benchmarking the efficacy of novel anti-anaerobic pipeline candidates. Procurement of SC 44914 ensures that assays are calibrated against a highly potent standard, allowing for accurate differentiation of new lead compounds [1].

Microbiome-Sparing GI Therapeutics

The >1000-fold selectivity window between C. difficile and Campylobacter species makes SC 44914 highly valuable for formulation research aimed at treating localized intestinal infections without causing broad-spectrum dysbiosis. It serves as a structural template for designing drugs that target specific anaerobic pathogens while sparing other gut flora [2].

Anaerobic Reduction-Pathway Assays

As a quinoxaline compound that shares the reduction potential characteristics of metronidazole but lacks the nitroimidazole core, SC 44914 is an essential tool for mechanistic studies. It is procured for use in biochemical assays to evaluate the reduction-based activation of prodrugs and to study alternative pathways for overcoming nitroimidazole resistance in anaerobic bacteria[1].

Application Fit

Application
Selection Property
Validation Focus
C. difficile model endpoint assays
Comparator assay-response context
MIC and target engagement review
Quinoxaline SAR studies
Structure-activity divergence with analog SC-44942A
Potency shift from analog screening data
DNA minor groove binding studies
Proposed DNA synthesis inhibition mechanism
Biochemical and biophysical binding assays

XLogP3

1.5

Hydrogen Bond Acceptor Count

3

Exact Mass

320.16371127 Da

Monoisotopic Mass

320.16371127 Da

Heavy Atom Count

24

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
1: Segreti J, Goodman LJ, Trenholme GM. In vitro activity of new quinoxaline compounds against Campylobacter species and Clostridium difficile. Diagn Microbiol Infect Dis. 1993 Aug-Sep;17(2):177-9. PubMed PMID: 8243041.

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